1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate

• CAS No.: 73398-76-2
• Molecular Formula: C30H42N12O4
• Molecular Weight: 634.7 g/mol
• IUPAC Name: 4-[(2,4-dimethyl-1,2,4-triazol-4-ium-3-yl)diazenyl]-N,N-diethylaniline;oxalate
• InChI: InChI=1S/2C14H21N6.C2H2O4/c2*1-5-20(6-2)13-9-7-12(8-10-13)16-17-14-18(3)11-15-19(14)4;3-1(4)2(5)6/h2*7-11H,5-6H2,1-4H3;(H,3,4)(H,5,6)/q2*+1;/p-2
• InChI Key: KAHOFCXULMHCGR-UHFFFAOYSA-L
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)N=NC2=[N+](C=NN2C)C.CCN(CC)C1=CC=C(C=C1)N=NC2=[N+](C=NN2C)C.C(=O)(C(=O)[O-])[O-]

Description

1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate is a compound that belongs to the class of 1,2,4-triazoles.

Preparation Methods

The synthesis of 1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate typically involves the reaction of 4-(diethylamino)aniline with 1,4-dimethyl-1H-1,2,4-triazole-5-thiol in the presence of an oxidizing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of large-scale reactors and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with nucleophiles such as amines or thiols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

1H-1,2,4-Triazolium, 5-((4-(diethylamino)phenyl)azo)-1,4-dimethyl-, oxalate can be compared with other similar compounds such as:

1H-1,2,4-Triazole: Known for its antimicrobial and antifungal properties.

4-(1H-1,2,4-Triazol-1-yl)benzoic acid: Studied for its anticancer activity.

1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole: Used in the development of thermally stable energetic materials. The uniqueness of this compound lies in its specific chemical structure and the resulting properties that make it suitable for various applications.